![molecular formula C20H24ClNO B223877 N-{5-chloro-2-[(4-methylbenzyl)oxy]benzyl}cyclopentanamine](/img/structure/B223877.png)
N-{5-chloro-2-[(4-methylbenzyl)oxy]benzyl}cyclopentanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{5-chloro-2-[(4-methylbenzyl)oxy]benzyl}cyclopentanamine, commonly known as CP-55940, is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. It is a potent agonist of the cannabinoid receptors CB1 and CB2, and its effects on the endocannabinoid system have been the subject of intense research in recent years.
Scientific Research Applications
CP-55940 has been extensively studied for its potential therapeutic applications. It has been shown to have analgesic, anti-inflammatory, and neuroprotective effects, and has been investigated for its potential use in the treatment of various conditions such as chronic pain, multiple sclerosis, and epilepsy. CP-55940 has also been studied for its potential use in cancer therapy, as it has been shown to inhibit the growth of tumor cells in vitro.
Mechanism of Action
CP-55940 is a potent agonist of the CB1 and CB2 cannabinoid receptors, which are part of the endocannabinoid system. The endocannabinoid system is involved in a wide range of physiological processes, including pain sensation, inflammation, and immune function. CP-55940 binds to these receptors and activates them, leading to a wide range of effects on the body.
Biochemical and Physiological Effects:
CP-55940 has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce pain and inflammation, improve motor function, and protect against neuronal damage. CP-55940 has also been shown to have immunomodulatory effects, and may be useful in the treatment of autoimmune diseases.
Advantages and Limitations for Lab Experiments
CP-55940 is a potent and selective agonist of the CB1 and CB2 cannabinoid receptors, which makes it a useful tool for studying the endocannabinoid system. However, its potency and selectivity also make it difficult to use in experiments, as it can have off-target effects at high concentrations. CP-55940 is also a synthetic compound, which means that it may not accurately reflect the effects of endogenous cannabinoids in the body.
Future Directions
There are many potential future directions for research on CP-55940. One area of interest is its potential use in the treatment of chronic pain, as it has been shown to be effective in animal models of neuropathic pain. CP-55940 may also be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, as it has been shown to have neuroprotective effects. Further research is needed to fully understand the potential therapeutic applications of CP-55940, as well as its limitations and potential side effects.
Conclusion:
CP-55940 is a synthetic cannabinoid compound that has been extensively studied for its potential therapeutic applications. It is a potent agonist of the CB1 and CB2 cannabinoid receptors, and its effects on the endocannabinoid system have been the subject of intense research in recent years. CP-55940 has been shown to have analgesic, anti-inflammatory, and neuroprotective effects, and may have potential applications in the treatment of various conditions such as chronic pain and neurodegenerative diseases. Further research is needed to fully understand the potential therapeutic applications of CP-55940, as well as its limitations and potential side effects.
Synthesis Methods
The synthesis of CP-55940 is a complex process that involves several steps. The first step is the synthesis of 5-chloro-2-[(4-methylbenzyl)oxy]benzaldehyde, which is then reacted with cyclopentylamine to produce CP-55940. The final product is purified using chromatography techniques to obtain a high-purity compound. The synthesis of CP-55940 is a challenging process that requires specialized equipment and expertise.
properties
Molecular Formula |
C20H24ClNO |
---|---|
Molecular Weight |
329.9 g/mol |
IUPAC Name |
N-[[5-chloro-2-[(4-methylphenyl)methoxy]phenyl]methyl]cyclopentanamine |
InChI |
InChI=1S/C20H24ClNO/c1-15-6-8-16(9-7-15)14-23-20-11-10-18(21)12-17(20)13-22-19-4-2-3-5-19/h6-12,19,22H,2-5,13-14H2,1H3 |
InChI Key |
SKBLUHYHKSCWRU-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)COC2=C(C=C(C=C2)Cl)CNC3CCCC3 |
Canonical SMILES |
CC1=CC=C(C=C1)COC2=C(C=C(C=C2)Cl)CNC3CCCC3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.